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Compound of Interest

Compound Name:

(s)-5-

(Hydroxymethyl)dihydrofuran-

2(3h)-one

Cat. No.: B1333545 Get Quote

An In-depth Technical Guide to (S)-5-
(Hydroxymethyl)dihydrofuran-2(3H)-one
This technical guide provides a comprehensive overview of the chemical properties, structure,

and biological activities of (S)-5-(Hydroxymethyl)dihydrofuran-2(3H)-one, tailored for

researchers, scientists, and professionals in drug development.

Chemical Identity and Properties
(S)-5-(Hydroxymethyl)dihydrofuran-2(3H)-one, a chiral γ-lactone, is a versatile building block

in organic synthesis, particularly for pharmaceuticals and agrochemicals.[1] Its stereochemistry

is crucial for its biological activity.[2]

Table 1: Chemical and Physical Properties
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Property Value Source(s)

IUPAC Name
(5S)-5-(hydroxymethyl)dihydro-

2(3H)-furanone

Synonyms

(S)-γ-Hydroxymethyl-γ-

butyrolactone, (S)-4,5-Dihydro-

5-hydroxymethyl-2(3H)-

furanone, (S)-5-

Hydroxymethyl-2-

oxotetrahydrofuran

[1]

CAS Number 32780-06-6 [1]

Molecular Formula C₅H₈O₃ [1]

Molecular Weight 116.12 g/mol [1]

Appearance Colorless to clear liquid [1]

Density 1.23 g/mL at 25 °C [1]

Boiling Point 110 - 115 °C at 0.2 mmHg [1]

Refractive Index n20/D 1.47 [1]

Optical Rotation
[α]20/D = +56° (c=3 in

Chloroform)
[1]

InChI Key
NSISJFFVIMQBRN-

BYPYZUCNSA-N

Purity ≥ 98% (Chiral purity) [1]

Chemical Structure
The structure of (S)-5-(Hydroxymethyl)dihydrofuran-2(3H)-one features a five-membered

lactone ring with a hydroxymethyl substituent at the chiral center (C5). This structure is

fundamental to its reactivity and biological interactions.

Figure 1: Chemical structure of (S)-5-(Hydroxymethyl)dihydrofuran-2(3H)-one.
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Experimental Protocols
While specific, detailed experimental protocols for the synthesis of (S)-5-
(Hydroxymethyl)dihydrofuran-2(3H)-one are proprietary and vary between manufacturers, a

general synthetic approach involves the asymmetric synthesis from achiral starting materials or

the conversion from a chiral precursor. One common method is the enantioselective reduction

of a corresponding ketone or the cyclization of a chiral hydroxy acid.

A representative synthetic workflow is outlined below.

General Synthetic Workflow

Chiral Precursor
(e.g., D-Ribonolactone)

Chemical Modification
(e.g., Reduction/Protection)

Reagents CyclizationIntermediate Purification
(e.g., Chromatography) (S)-5-(Hydroxymethyl)dihydrofuran-2(3H)-one

Click to download full resolution via product page

Figure 2: Generalized synthetic workflow for (S)-5-(Hydroxymethyl)dihydrofuran-2(3H)-one.

A documented synthesis route involves the use of D-ribonolactone as a starting material.[3]

Another approach describes the synthesis of related furanone structures through the

cyclization of alkyl β-formylcrotonates.[4]

Biological Activities and Potential Applications
(S)-5-(Hydroxymethyl)dihydrofuran-2(3H)-one has demonstrated a range of biological

activities, making it a compound of interest for therapeutic applications.

Anticancer Activity: Studies have shown that this compound exhibits cytotoxic effects against

various cancer cell lines.[2] It can induce apoptosis and cause cell cycle arrest, particularly at

the G2/M phase, which is a critical checkpoint for cancer cell proliferation.[2]

Anti-inflammatory Properties: Preliminary research suggests potential anti-inflammatory

effects, indicating its candidacy for further investigation in inflammatory disease models.[2]
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Antimicrobial and Antioxidant Activity: The racemic form, 5-(hydroxymethyl)dihydrofuran-

2(3H)-one, has shown potential antimicrobial and antioxidant activity.[5]

The biological activity is attributed to the hydroxymethyl group, which can participate in

hydrogen bonding with enzymes and receptors, thereby influencing cellular signaling pathways.

[2]
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Figure 3: Overview of the biological activities and therapeutic potential.

Conclusion
(S)-5-(Hydroxymethyl)dihydrofuran-2(3H)-one is a chiral molecule with significant potential

in medicinal chemistry and drug development. Its defined stereochemistry and functional

groups allow for specific biological interactions, leading to promising anticancer and anti-

inflammatory activities. Further research into its mechanisms of action and the development of

efficient, scalable synthetic routes will be crucial for realizing its full therapeutic potential.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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